Cas no 177933-52-7 (Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-)

Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)- structure
177933-52-7 structure
Product Name:Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-
CAS No:177933-52-7
MF:C8H13FO2
MW:160.186026334763
CID:112758
PubChem ID:45089868
Update Time:2025-04-18

Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2-fluoro-, butyl ester, (1S,2S)-
    • Cyclopropanecarboxylic acid, 2-fluoro-, butyl ester, (1S,2S)- (9CI)
    • Butyl (1S,2S)-2-Fluorocyclopropanecarboxylate
    • 177933-52-7
    • Inchi: 1S/C8H13FO2/c1-2-3-4-11-8(10)6-5-7(6)9/h6-7H,2-5H2,1H3/t6-,7+/m1/s1
    • InChI Key: JLHYXYMRRUSYHG-RQJHMYQMSA-N
    • SMILES: F[C@H]1C[C@H]1C(=O)OCCCC

Computed Properties

  • Exact Mass: 160.08999
  • Monoisotopic Mass: 160.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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